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Compound of Interest

Compound Name: GSK-1004723

Cat. No.: B1672344 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing GSK-1004723, a potent

dual-acting antagonist for the histamine H1 and H3 receptors, in radioligand binding assays.

This document includes detailed protocols for competitive binding assays, quantitative data on

the binding affinity of GSK-1004723, and diagrams of the associated signaling pathways and

experimental workflows.

Introduction to GSK-1004723
GSK-1004723 is a novel pharmacological tool characterized by its high affinity and slow

dissociation from both the histamine H1 and H3 receptors.[1][2] Its dual antagonism makes it a

compound of interest for studying the combined roles of these receptors in various

physiological and pathological processes. Radioligand binding assays are a fundamental

technique for characterizing the interaction of compounds like GSK-1004723 with their receptor

targets, providing quantitative measures of binding affinity.

Quantitative Data: Binding Affinity of GSK-1004723
The binding affinity of GSK-1004723 for human histamine H1 and H3 receptors has been

determined through competitive radioligand binding assays. The data is summarized in the

table below.
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Compound Receptor
Radioligand
Used

pKi Ki (nM) Source

GSK-

1004723

Human

Histamine H1

[³H]-

mepyramine
10.2 0.063 [1][2]

GSK-

1004723

Human

Histamine H3

[³H]-

GSK189254
10.6 0.025 [1][2]

pKi is the negative logarithm of the inhibitory constant (Ki). A higher pKi value indicates a

higher binding affinity.

Signaling Pathways
GSK-1004723 acts as an antagonist at two different G protein-coupled receptors (GPCRs) that

are coupled to distinct intracellular signaling cascades.

1. Preparation of Reagents
and Membrane Homogenates

2. Incubation
(Membranes + Radioligand + Competitor)

3. Separation of Bound and Free Ligand
(Rapid Filtration)

4. Quantification of Radioactivity
(Scintillation Counting)

5. Data Analysis
(IC50 and Ki Determination)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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